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Compound of Interest

Compound Name:
14-(Fmoc-amino)-tetradecanoic

acid

Cat. No.: B6335489 Get Quote

This document provides immediate safety and logistical guidance for the proper disposal of 14-
(Fmoc-amino)-tetradecanoic acid, a compound often utilized as a PROTAC linker in drug

development.[1] Adherence to these procedures is critical for ensuring laboratory safety and

environmental compliance. The information is targeted toward researchers, scientists, and

professionals in the drug development field.

Hazard Identification and Safety Precautions
While a specific Safety Data Sheet (SDS) for 14-(Fmoc-amino)-tetradecanoic acid was not

found, data for structurally similar Fmoc-protected amino acids, such as (S)-5-Azido-2-(Fmoc-

amino)pentanoic acid, indicate potential hazards.[2] Researchers should handle this compound

with care, assuming it may cause skin irritation (H315), serious eye irritation (H319), and

respiratory irritation (H335).[2]

Personal Protective Equipment (PPE): Before handling 14-(Fmoc-amino)-tetradecanoic acid,

the following PPE is mandatory:

Gloves: Chemical-resistant gloves (e.g., nitrile).

Eye Protection: Safety glasses with side shields or chemical safety goggles.[2][3][4]

Lab Coat: A standard laboratory coat should be worn to protect from skin contact.[4]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b6335489?utm_src=pdf-interest
https://www.benchchem.com/product/b6335489?utm_src=pdf-body
https://www.benchchem.com/product/b6335489?utm_src=pdf-body
https://broadpharm.com/product/BP-28248
https://www.benchchem.com/product/b6335489?utm_src=pdf-body
https://www.sigmaaldrich.com/sds/aldrich/714291
https://www.sigmaaldrich.com/sds/aldrich/714291
https://www.benchchem.com/product/b6335489?utm_src=pdf-body
https://www.sigmaaldrich.com/sds/aldrich/714291
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.fishersci.com/store/msds?partNumber=AAH66285&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAH66285&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b6335489?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Respiratory Protection: If handling fine powders or generating dust, use a particle filter

respirator.[4]

Quantitative Data Summary
No specific quantitative exposure limits were found for 14-(Fmoc-amino)-tetradecanoic acid
in the provided search results. The following table presents a template for the types of data that

should be sought from a compound-specific SDS.

Parameter Value Source

Occupational Exposure Limits No data available.
Consult compound-specific

SDS.

LD50 (Oral, Rat)

No data available for the

specific compound. For

Myristic Acid: > 10000 mg/kg.

Consult compound-specific

SDS.[5]

Aquatic Toxicity No data available.
Consult compound-specific

SDS.

Step-by-Step Disposal Protocol
The disposal of 14-(Fmoc-amino)-tetradecanoic acid must be conducted in accordance with

local, state, and federal regulations.[2] The following protocol provides a general guideline.

Step 1: Waste Segregation

Do not mix 14-(Fmoc-amino)-tetradecanoic acid waste with other waste streams.[2]

Solid waste (e.g., contaminated filter paper, weighing boats) should be placed in a dedicated,

sealed container.

Solutions containing this compound should be collected in a separate, clearly labeled, and

leak-proof liquid waste container.

Step 2: Container Labeling
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All waste containers must be clearly labeled with the full chemical name: "14-(Fmoc-amino)-
tetradecanoic acid".

The label should also include the appropriate hazard pictograms (e.g., exclamation mark for

irritant).

Indicate the date of waste accumulation.

Step 3: Storage of Chemical Waste

Store waste containers in a designated, well-ventilated, and secure area, away from

incompatible materials.[2][6]

The storage temperature should be in a cool, dry place, with recommended storage for the

pure compound at -20°C.[1]

Keep containers tightly closed to prevent the release of dust or vapors.[2][6]

Step 4: Arranging for Disposal

Contact your institution's Environmental Health and Safety (EHS) office to schedule a pickup

for the chemical waste.

Provide the EHS office with a complete inventory of the waste.

The final disposal must be carried out by an approved and licensed waste disposal plant.[2]

[3]

Spill Management Protocol
In the event of a spill, the following steps should be taken:

Evacuate and Ventilate: If a significant amount of dust is generated, evacuate the immediate

area and ensure adequate ventilation.[2]

Control Access: Prevent unauthorized personnel from entering the spill area.
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Containment: For solid spills, carefully sweep up the material to avoid generating dust and

place it into a suitable container for disposal.[3][4] For liquid spills, use an inert absorbent

material.

Decontamination: Clean the affected area thoroughly with soap and water.[3]

Report: Report the spill to your laboratory supervisor and EHS office.

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of 14-
(Fmoc-amino)-tetradecanoic acid.
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Start: Handling 14-(Fmoc-amino)-tetradecanoic acid
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Caption: Disposal workflow for 14-(Fmoc-amino)-tetradecanoic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b6335489?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

